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Tricyclamol Chloride: Key Characterization Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

The table below summarizes the core chemical and physical information for tricyclamol chloride from the

available literature.

Property Details

CAS Number 3818-88-0 [1] [2]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [1] [2]

Molecular C20H33CINO [1] [2]

Formula

Molecular 338.93500 [1]

Weight

SMILES CIN+]1(CCCC1)CCC(C2CCCCC2) (C3=CC=CC=C3)0.[CL-112

InChl Key PISKUTGWQHZKIK-UHFFFAOYSA-M [3] [2]

Synonyms Elorine chloride, Lergine chloride, Tricoloid chloride, Tricyclamol methochloride [1] [2]
Related Procyclidine Hydrochloride (CAS 1508-76-5). Note: This is a different salt with its
Compound own CAS number and molecular formula (C19H30CINO) [4].
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Synthetic Method Overview

The primary synthesis route, detailed in the patent US2826590A, involves a Grignard reaction [5]. The

following diagram outlines the core synthetic workflow.
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Key Experimental Steps from the Patent [5]:

¢ Grignard Reagent Preparation: Cyclohexylmagnesium bromide is prepared by reacting cyclohexyl
bromide with magnesium turnings in a solvent like diethyl ether or 2-butanone.

¢ Intermediate Formation: The Grignard reagent is reacted with 3-chloro-1-phenylpropan-1-one to
form the key intermediate, 1-phenyl-1-cyclohexyl-3-chloropropan-1-ol.

¢ Final Quaternization: The intermediate is then reacted with N-methylpyrrolidine in a suitable
solvent. The patent specifies that this reaction is carried out with heating, followed by cooling and
purification, often involving recrystallization from a solvent like a benzene/acetone mixture to obtain
the final tricyclamol chloride product.
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Common Characterization Challenges & Solutions

Based on the synthesis and properties, here are potential characterization problems and troubleshooting

approaches.

Problem

Possible Cause

Troubleshooting Guide

Low Product
Yield

Impurity in
Final Product

Incorrect
Spectral Data

Handling and
Solubility
Issues

Incomplete Grignard
reaction; moisture.

Incomplete
guaternization; side
reactions.

Presence of solvates
or different
polymorphic forms.

Hydroscopicity; salt
form.

Ensure all glassware is thoroughly dried and reactions are
performed under an inert atmosphere (e.g., nitrogen or
argon). Confirm fresh, active magnesium turnings are used

[5].

Extend the reaction time or increase temperature for the
quaternization step with N-methylpyrrolidine. Follow the
patent's purification procedure, which may involve
recrystallization from a benzene/acetone mixture [5].

Dry the sample thoroughly. Consistently use the same
solvent system for recrystallization. Compare your NMR and
Mass Spec data with the canonical SMILES and formula
provided in chemical databases [3] [1] [2].

Store the compound in a desiccator. For solubility, the
related procyclidine hydrochloride is soluble in DMSO and
water upon warming [4] — this may be a useful reference,
but note the compounds are different.

Alternative Strategies for Technical Support

Since public, detailed troubleshooting guides for this specific compound are scarce, you might find the

following strategies more effective:

¢ Consult Official Standards: Refer to high-quality chemical databases like ChEBI [3] for
standardized identifiers and structural information, which are crucial for confirming you have the
correct compound.

¢ Analyze the Original Patent: Carefully study the US2826590A patent [5]. It contains the most
detailed, though not always optimized, public procedure. Pay close attention to solvents,
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temperatures, reaction times, and purification methods.

o Explore Related Compounds: Use information from well-characterized salts like Procyclidine
Hydrochloride (HY-B1487) with caution. While it shares a similar base structure, its physical
properties (solubility, melting point) will differ from tricyclamol chloride [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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